[(3Z)-4-(methylsulfanyl)-1,1-dioxo-1lambda6-thiolan-3-ylidene]amino N-(4-methylphenyl)carbamate

• IUPAC Name: [(Z)-(4-methylsulfanyl-1,1-dioxothiolan-3-ylidene)amino] N-(4-methylphenyl)carbamate
• InChI: InChI=1S/C13H16N2O4S2/c1-9-3-5-10(6-4-9)14-13(16)19-15-11-7-21(17,18)8-12(11)20-2/h3-6,12H,7-8H2,1-2H3,(H,14,16)/b15-11-
• InChI Key: HHWPVVWLRXJSOL-PTNGSMBKSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)ON=C2CS(=O)(=O)CC2SC
• Isomeric SMILES: CC1=CC=C(C=C1)NC(=O)O/N=C\2/CS(=O)(=O)CC2SC
• Molecular Formula: C13H16N2O4S2
• Molecular Weight: 328.4 g/mol

Description

[(3Z)-4-(methylsulfanyl)-1,1-dioxo-1lambda6-thiolan-3-ylidene]amino N-(4-methylphenyl)carbamate is a useful research compound. Its molecular formula is C13H16N2O4S2 and its molecular weight is 328.4. The purity is usually 95%.
BenchChem offers high-quality [(3Z)-4-(methylsulfanyl)-1,1-dioxo-1lambda6-thiolan-3-ylidene]amino N-(4-methylphenyl)carbamate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about [(3Z)-4-(methylsulfanyl)-1,1-dioxo-1lambda6-thiolan-3-ylidene]amino N-(4-methylphenyl)carbamate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis Techniques and Chemical Transformations

• Innovative Synthesis Routes: Farhanullah et al. (2007) detailed an innovative synthesis method for congested 2-amino-3-aminomethyl-5-methylsulfanyl/sec-aminobiphenyl-4-carbonitriles through base catalyzed ring transformation, showcasing the versatility of carbamate derivatives in complex organic syntheses Farhanullah, F. Samrin, & V. Ram, 2007.
• Antimicrobial Activity: Hussein (2018) explored novel sulfonamide hybrids, including carbamate/acyl-thiourea scaffolds, demonstrating their potent antimicrobial activities. This research underscores the significance of carbamate derivatives in developing new antimicrobial agents Modather F. Hussein, 2018.

Applications in Material Science and Biochemistry

• Chromene and Pyrrole Derivatives: Velikorodov et al. (2011) reported on the synthesis of 3-pyrrol-3′-yloxindoles with a carbamate function, indicating the potential of such compounds in material science and as intermediates in organic chemistry A. V. Velikorodov, A. K. Kuanchalieva, & V. A. Ionova, 2011.
• Antihelminthic Agents: Pilyugin et al. (2004) developed new antihelminthic agents based on derivatives of methyl N-[5(6)-(4-aminophenylsulfanyl)benzimidazol-2-yl]carbamate, highlighting the compound's role in improving public health V. S. Pilyugin et al., 2004.

Analytical Chemistry and Chromatography

• Carbosulfan Detection: Bhatia and Sharma (2011) discussed a thin-layer chromatographic detection method for carbosulfan, a carbamate pesticide, using 4-aminoantipyrine reagent, indicating the relevance of carbamate chemistry in forensic science and environmental monitoring J. Bhatia & J. D. Sharma, 2011.

Advanced Chemical Synthesis

• Carbamate Derivatives: Velikorodov and colleagues (2014) synthesized aromatic carbamates derivatives with a chromen-2-one fragment, showcasing the application of carbamate chemistry in creating complex molecules for potential pharmaceutical applications A. V. Velikorodov et al., 2014.